Cas no 1214386-99-8 (2-(Difluoromethyl)-1,4-dimethylbenzene)

• Product Name: 2-(Difluoromethyl)-1,4-dimethylbenzene
• CAS No: 1214386-99-8
• MF: C₉H₁₀F₂
• MW: 156.172509670258
• CID: 4986256
• Update Time: 2025-05-26

2-(Difluoromethyl)-1,4-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-1,4-dimethylbenzene
• 2-(Difluoromethyl)-1,4-dimethylbenzene

• Inchi： 1S/C9H10F2/c1-6-3-4-7(2)8(5-6)9(10)11/h3-5,9H,1-2H3
• InChI Key： UYOVRXNZPFORLB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• XLogP3: 3.3
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes

Additional information on 2-(Difluoromethyl)-1,4-dimethylbenzene

Introduction to 2-(Difluoromethyl)-1,4-dimethylbenzene (CAS No: 1214386-99-8)

2-(Difluoromethyl)-1,4-dimethylbenzene, identified by the Chemical Abstracts Service Number (CAS No) 1214386-99-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic hydrocarbons with substituents that enhance its utility in synthetic chemistry and drug development. The presence of both difluoromethyl and methyl groups in its structure imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 2-(Difluoromethyl)-1,4-dimethylbenzene consists of a benzene ring substituted at the 1-position with a difluoromethyl group and at the 4-position with a methyl group. This arrangement results in a molecule with enhanced lipophilicity and metabolic stability, which are critical factors in pharmaceutical design. The difluoromethyl group, in particular, is well-known for its ability to improve binding affinity and reduce metabolic degradation, making it a popular choice in medicinal chemistry.

In recent years, the pharmaceutical industry has seen a surge in the use of fluorinated compounds due to their favorable pharmacokinetic properties. Studies have demonstrated that the introduction of fluorine atoms can modulate the electronic distribution of molecules, leading to improved bioavailability and efficacy. The compound 2-(Difluoromethyl)-1,4-dimethylbenzene exemplifies this trend, as it serves as a versatile building block for the synthesis of novel therapeutic agents.

One of the most compelling applications of 2-(Difluoromethyl)-1,4-dimethylbenzene is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often targeted in cancer therapy. The ability to fine-tune the structure of kinase inhibitors using fluorinated substituents has led to the discovery of several potent and selective drugs. For instance, recent research has shown that derivatives of 2-(Difluoromethyl)-1,4-dimethylbenzene can be used to develop inhibitors targeting tyrosine kinases, which are overactive in various types of cancer.

Another area where 2-(Difluoromethyl)-1,4-dimethylbenzene has shown promise is in the synthesis of agrochemicals. Fluorinated compounds are known for their enhanced stability against environmental degradation, which makes them ideal for use in pesticides and herbicides. Researchers have been exploring how modifications to the structure of 2-(Difluoromethyl)-1,4-dimethylbenzene can lead to more effective and sustainable agrochemical solutions. For example, studies have indicated that certain derivatives exhibit improved activity against resistant weed species while maintaining low toxicity to non-target organisms.

The synthetic routes to 2-(Difluoromethyl)-1,4-dimethylbenzene have also been optimized for efficiency and scalability. Modern synthetic methodologies leverage transition metal catalysis and flow chemistry techniques to produce this compound with high yield and purity. These advancements have not only made 2-(Difluoromethyl)-1,4-dimethylbenzene more accessible but also opened up new possibilities for its application in complex molecule synthesis.

From a chemical perspective, understanding the reactivity and selectivity of 2-(Difluoromethyl)-1,4-dimethylbenzene is essential for maximizing its utility in drug discovery. Computational studies have been instrumental in predicting how this compound will behave under different reaction conditions. By integrating experimental data with computational modeling, researchers can design more efficient synthetic strategies and predict the properties of potential derivatives.

The growing interest in fluorinated compounds has also spurred innovation in analytical techniques for their characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are routinely employed to elucidate the structure and purity of compounds like 2-(Difluoromethyl)-1,4-dimethylenzobenzene. These tools provide critical insights into molecular interactions and help ensure that synthesized compounds meet stringent quality standards.

In conclusion, 2(Difluoromethy-1 4dimethylenzobenzene (CAS No: 12143-86-99-8) is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it an invaluable intermediate in pharmaceuticals agrochemicals industrial applications Its continued study will undoubtedly lead to new discoveries innovations further solidifying its importance role modern science